[4-(3-Pyridin-4-yl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine

• IUPAC Name: [4-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine
• InChI: InChI=1S/C12H10N6O/c13-17-10-7-9(3-6-15-10)12-16-11(18-19-12)8-1-4-14-5-2-8/h1-7H,13H2,(H,15,17)
• InChI Key: RCWWUOZOFVVLAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=NOC(=N2)C3=CC(=NC=C3)NN
• Molecular Formula: C12H10N6O
• Molecular Weight: 254.25 g/mol

Description

“[4-(3-Pyridin-4-yl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine” is a compound that contains one 1,3,4-oxadiazol group and two pyridine rings. It is structurally similar to NS 9283, a positive allosteric modulator of α4β2 subunit-containing nicotinic acetylcholine receptors (nAChRs).

Synthesis Analysis

The synthesis of such compounds often involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by one 1,3,4-oxadiazol group and two pyridine rings. All bond lengths are in normal ranges and they are similar to the known compound.

Chemical Reactions Analysis

The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus. Moreover, 1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Mechanism of Action

While the exact mechanism of action for “[4-(3-Pyridin-4-yl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine” is not specified, it is structurally similar to NS 9283, which is a positive allosteric modulator of α4β2 subunit-containing nicotinic acetylcholine receptors (nAChRs).

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus, suggesting potential future directions in drug discovery and development.